3-ethyl-4-ethynyl-1,2-oxazole
Overview
Description
3-ethyl-4-ethynyl-1,2-oxazole, also known as 3-EEO, is a heterocyclic compound with an oxazole ring structure. It is a cyclic compound with a five-member ring of atoms consisting of four carbon atoms and one nitrogen atom. 3-EEO is an important intermediate in the synthesis of organic compounds. It is used in various scientific applications, including organic synthesis, drug development, and biochemical and physiological research. 3-EEO is a versatile and useful synthetic building block for the synthesis of a variety of organic compounds.
Mechanism of Action
The mechanism of action of 3-ethyl-4-ethynyl-1,2-oxazole is based on its ability to form stable covalent bonds with other molecules. When this compound reacts with a molecule, it forms a covalent bond between the nitrogen atom of the oxazole ring and the other molecule. This covalent bond is stable and can be used to form a variety of organic compounds.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It is used in the synthesis of drugs and other organic compounds that act on specific biochemical pathways in the body. For example, this compound is used in the synthesis of drugs that act on the central nervous system, such as anxiolytics, antidepressants, and antipsychotics. In addition, this compound is used in the synthesis of drugs that act on the cardiovascular system, such as antihypertensives and anticoagulants.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethyl-4-ethynyl-1,2-oxazole in laboratory experiments include its low cost and ease of synthesis. This compound can be synthesized quickly and easily, and it is relatively inexpensive compared to other compounds used in laboratory experiments. Additionally, this compound is a versatile synthetic building block that can be used in a variety of experiments. The main limitation of using this compound in laboratory experiments is its instability. This compound is a highly reactive compound and can decompose easily when exposed to heat or light.
Future Directions
The use of 3-ethyl-4-ethynyl-1,2-oxazole in laboratory experiments is expected to continue to grow in the future. This compound can be used in the synthesis of a variety of organic compounds, including drugs, pesticides, and other biologically active compounds. Additionally, this compound can be used in the synthesis of polymers, dyes, and catalysts. In the future, this compound may also be used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds. Furthermore, this compound may be used in the development of new drugs and other organic compounds. Finally, this compound may be used in the development of new catalysts and other materials for use in industrial processes.
Synthesis Methods
3-ethyl-4-ethynyl-1,2-oxazole can be synthesized by a variety of methods, including the addition of ethynylmagnesium bromide to 3-ethoxy-1,2-oxazole, the reaction of ethynylmagnesium bromide with 3-chloro-1,2-oxazole, and the reaction of ethynylmagnesium bromide with 3-bromo-1,2-oxazole. In addition, this compound can be synthesized from the reaction of ethynylmagnesium bromide with 3-hydroxy-1,2-oxazole.
Scientific Research Applications
3-ethyl-4-ethynyl-1,2-oxazole has a wide range of scientific applications. It is used in organic synthesis and drug development, as well as in biochemical and physiological research. This compound is used in the synthesis of a variety of organic compounds, including drugs, pesticides, and other biologically active compounds. It is also used in the synthesis of polymers, dyes, and catalysts. In addition, this compound is used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-4-ethynyl-1,2-oxazole can be achieved through a two-step process involving the reaction of ethyl propiolate with ethyl oxalate followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Ethyl propiolate", "Ethyl oxalate", "Sodium ethoxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Ethyl propiolate and ethyl oxalate are reacted in the presence of sodium ethoxide to form the intermediate ethyl 2-ethynyl-2-oxoacetate.", "Step 2: The intermediate is then cyclized by heating with acetic acid and water to form 3-ethyl-4-ethynyl-1,2-oxazole." ] } | |
CAS RN |
2137742-33-5 |
Molecular Formula |
C7H7NO |
Molecular Weight |
121.1 |
Purity |
95 |
Origin of Product |
United States |
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